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Compound of Interest

Compound Name: GW405833 hydrochloride

Cat. No.: B10763306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GW405833 hydrochloride is a potent and selective cannabinoid receptor 2 (CB2) agonist, with

significantly lower affinity for the CB1 receptor.[1] It is a valuable tool for investigating the role of

the CB2 receptor in various physiological and pathological processes, including inflammation,

pain, and cancer.[1][2][3] This document provides detailed application notes and protocols for

the preparation and use of GW405833 hydrochloride solutions in cell culture experiments.

Properties of GW405833 Hydrochloride
A summary of the key properties of GW405833 hydrochloride is provided in the table below.
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Property Value Reference

Synonyms
L-768242 hydrochloride, ML-

SI1 hydrochloride
[4]

Molecular Formula C₂₃H₂₄Cl₂N₂O₃ · HCl [4]

Molecular Weight 483.82 g/mol [4]

Appearance White to pink solid [2][4]

Solubility

Soluble in DMSO (>10

mg/mL), Insoluble in water (<2

mg/mL)

[4]

Storage (Powder) 2-8°C, desiccated [2][4]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of GW405833
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

GW405833 hydrochloride powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle GW405833 hydrochloride and DMSO in a

chemical fume hood.

Weighing: Accurately weigh the desired amount of GW405833 hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.838 mg of the compound (Molecular Weight = 483.82 g/mol ).

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the calculated

volume of DMSO to achieve a final concentration of 10 mM. For 4.838 mg, add 1 mL of

DMSO.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM GW405833 hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes or microcentrifuge tubes

Procedure:
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Thawing the Stock Solution: Thaw a single aliquot of the 10 mM GW405833 hydrochloride
stock solution at room temperature.

Serial Dilution (Recommended): To minimize precipitation and ensure accurate final

concentrations, it is recommended to perform serial dilutions.

Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in sterile cell

culture medium to create a 1 mM intermediate solution. For example, add 10 µL of the 10

mM stock to 90 µL of cell culture medium.

Final Working Dilution: Further dilute the intermediate solution to the desired final

concentration in cell culture medium. For example, to prepare a 10 µM working solution,

dilute the 1 mM intermediate solution 1:100 (e.g., 10 µL of 1 mM solution into 990 µL of

cell culture medium).

Direct Dilution (for lower concentrations): For lower final concentrations, a direct dilution from

the stock may be feasible, but care should be taken to ensure rapid and thorough mixing to

prevent precipitation.

DMSO Concentration Control: The final concentration of DMSO in the cell culture medium

should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[5] It is crucial

to include a vehicle control in your experiments, which consists of cell culture medium

containing the same final concentration of DMSO as the GW405833 hydrochloride-treated

samples.

Immediate Use: Use the freshly prepared working solutions immediately to treat your cells.

Do not store diluted working solutions.

Quantitative Data
The effective concentration of GW405833 hydrochloride can vary depending on the cell line

and the specific assay being performed. The following table summarizes some reported

effective concentrations.
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Cell Line Assay
Effective
Concentration

Outcome Reference

RAW264.7

macrophages
ELISA 10 µM

Reduced the

expression of

TNF-α and IL-1β

[1]

RAW264.7

macrophages
Western Blot 10 µM

Inhibited the

expression of

HIF-1α, PKM2,

and CB2R

[1]

Hepatic

macrophages

Proliferation

Assay
10 µM

Inhibited

proliferation

through

downregulation

of HIF-1α

[1]

MDA-MB-231

(human breast

cancer)

Cell Viability /

Signaling
15 µM

Reduced AKT

phosphorylation
[6]

UMR-106 (rat

osteosarcoma)

Cell Viability /

Signaling
15 µM

Induced AKT and

mTOR

phosphorylation

[6]

Signaling Pathways and Experimental Workflow
Signaling Pathway of GW405833 in Cancer Cells
GW405833, as a CB2 receptor agonist, can modulate several key signaling pathways involved

in cell survival, proliferation, and metabolism. The following diagram illustrates a simplified

signaling cascade initiated by GW405833 in the context of cancer cells.
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Caption: GW405833 signaling cascade in cancer cells.

Experimental Workflow for Cell Treatment
The following diagram outlines the general workflow for preparing GW405833 hydrochloride
solutions and treating cells in culture.
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Caption: Workflow for GW405833 cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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